Cas no 2172522-02-8 (3-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-yl-2,2-dimethylpropan-1-ol)

• Product Name: 3-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-yl-2,2-dimethylpropan-1-ol
• CAS No: 2172522-02-8
• MF: C₉H₁₆F₂N₄O
• MW: 234.246348381042
• CID: 5604224
• PubChem ID: 165777335
• Update Time: 2025-10-20

3-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-yl-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1595815
• 3-[4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-yl]-2,2-dimethylpropan-1-ol
• 2172522-02-8
• 3-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-yl-2,2-dimethylpropan-1-ol

• Inchi： 1S/C9H16F2N4O/c1-9(2,5-16)4-15-7(8(10)11)6(3-12)13-14-15/h8,16H,3-5,12H2,1-2H3
• InChI Key： WPRGOLSBEIGJSQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(CN)N=NN1CC(C)(C)CO)F

Computed Properties

• Exact Mass: 234.12921747g/mol
• Monoisotopic Mass: 234.12921747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 77Ų

Additional information on 3-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-yl-2,2-dimethylpropan-1-ol

Comprehensive Overview of 3-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-yl-2,2-dimethylpropan-1-ol (CAS No. 2172522-02-8)

The compound 3-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-yl-2,2-dimethylpropan-1-ol (CAS No. 2172522-02-8) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique triazole core and difluoromethyl substituent, exhibits promising potential in drug discovery and development. Its structural complexity and functional diversity make it a valuable scaffold for designing novel therapeutic agents.

One of the key features of 3-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-yl-2,2-dimethylpropan-1-ol is its aminomethyl group, which enhances its solubility and bioavailability. The presence of the difluoromethyl moiety further contributes to its metabolic stability, a critical factor in the development of long-acting pharmaceuticals. Researchers are particularly interested in this compound due to its potential applications in targeting enzymes and receptors involved in various disease pathways.

In recent years, the demand for triazole-based compounds has surged, driven by their versatility in drug design. The 1,2,3-triazole ring, a hallmark of this molecule, is known for its robust chemical stability and ability to participate in hydrogen bonding, making it an ideal pharmacophore. The combination of the triazole ring with the difluoromethyl group in 3-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-yl-2,2-dimethylpropan-1-ol opens up new avenues for the development of antiviral, antibacterial, and anticancer agents.

The synthesis of 3-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-yl-2,2-dimethylpropan-1-ol involves multi-step organic reactions, including click chemistry for the formation of the triazole ring. This synthetic approach is highly efficient and scalable, making the compound accessible for large-scale research and industrial applications. The 2,2-dimethylpropan-1-ol segment of the molecule further enhances its lipophilicity, which is beneficial for crossing biological membranes.

From a market perspective, the growing interest in fluorinated compounds and heterocyclic chemistry has positioned 3-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-yl-2,2-dimethylpropan-1-ol as a compound of high commercial value. Pharmaceutical companies are actively exploring its potential in the development of next-generation therapeutics, particularly in areas such as infectious diseases and oncology. The compound's unique properties align well with current trends in personalized medicine and targeted drug delivery.

In addition to its pharmaceutical applications, 3-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-yl-2,2-dimethylpropan-1-ol is also being investigated for its utility in material science. Its ability to form stable complexes with metals and other organic molecules makes it a candidate for developing advanced materials with tailored properties. Researchers are particularly interested in its potential use in catalysis and sensor technology.

The safety profile of 3-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-yl-2,2-dimethylpropan-1-ol is another area of active research. Preliminary studies indicate that the compound exhibits low toxicity, which is a positive attribute for its use in human therapeutics. However, comprehensive toxicological assessments are ongoing to ensure its suitability for clinical applications. The aminomethyl and difluoromethyl groups are known to influence the compound's pharmacokinetics and pharmacodynamics, which are critical considerations in drug development.

As the scientific community continues to explore the potential of 3-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-yl-2,2-dimethylpropan-1-ol, its role in advancing modern medicine and technology becomes increasingly evident. The compound's unique structural features and functional groups make it a versatile tool for researchers across multiple disciplines. With ongoing advancements in synthetic chemistry and molecular biology, the future applications of this compound are expected to expand even further.

In conclusion, 3-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-yl-2,2-dimethylpropan-1-ol (CAS No. 2172522-02-8) represents a cutting-edge chemical entity with broad-ranging implications in pharmaceuticals and material science. Its innovative design and multifunctional properties underscore its importance in contemporary research and development. As the demand for novel and effective compounds grows, this molecule is poised to play a pivotal role in shaping the future of science and technology.